Cas no 2228552-73-4 (4-(azetidin-3-yl)methyl-2-ethoxyphenol)

• Product Name: 4-(azetidin-3-yl)methyl-2-ethoxyphenol
• CAS No: 2228552-73-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5965692
• PubChem ID: 165678118
• Update Time: 2025-10-12

4-(azetidin-3-yl)methyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-2-ethoxyphenol
• EN300-1821552
• 2228552-73-4
• 4-[(azetidin-3-yl)methyl]-2-ethoxyphenol

• Inchi： 1S/C12H17NO2/c1-2-15-12-6-9(3-4-11(12)14)5-10-7-13-8-10/h3-4,6,10,13-14H,2,5,7-8H2,1H3
• InChI Key： FXEBKSAGYHPDNU-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC1CNC1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(azetidin-3-yl)methyl-2-ethoxyphenol

Research Brief on 4-(azetidin-3-yl)methyl-2-ethoxyphenol (CAS: 2228552-73-4): Recent Advances and Applications

The compound 4-(azetidin-3-yl)methyl-2-ethoxyphenol (CAS: 2228552-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its azetidine ring and phenolic moiety contribute to its versatility in medicinal chemistry, enabling modifications that enhance binding affinity and selectivity for various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showing promising results in preclinical models of inflammatory diseases.

Pharmacological evaluations of 4-(azetidin-3-yl)methyl-2-ethoxyphenol have revealed its potential as an anti-inflammatory and antioxidant agent. In vitro assays indicate that the compound modulates NF-κB signaling pathways, reducing pro-inflammatory cytokine production. Additionally, its antioxidant properties, attributed to the ethoxyphenol group, have been shown to mitigate oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative disorders.

Advancements in synthetic methodologies have also been reported, with researchers optimizing routes to improve yield and purity. A recent patent (WO2023056123) describes a novel catalytic process for the large-scale production of this compound, addressing previous challenges related to stereochemical control and scalability. This development is expected to facilitate further preclinical and clinical investigations.

In conclusion, 4-(azetidin-3-yl)methyl-2-ethoxyphenol represents a promising scaffold in drug discovery, with ongoing research exploring its applications in oncology, neurology, and immunology. Future studies should focus on elucidating its pharmacokinetic properties and in vivo efficacy to accelerate translational potential.